4-methylluciferin
4-methylluciferin
Brand Name:
Vulcanchem
CAS No.:
130593-26-9
VCID:
VC0236227
InChI:
InChI=1S/C12H10N2O3S2/c1-5-2-6(15)3-8-9(5)14-11(19-8)10-13-7(4-18-10)12(16)17/h2-3,7,15H,4H2,1H3,(H,16,17)/t7-/m1/s1
SMILES:
CC1=CC(=CC2=C1N=C(S2)C3=NC(CS3)C(=O)O)O
Molecular Formula:
C12H10N2O3S2
Molecular Weight:
294.4 g/mol
4-methylluciferin
CAS No.: 130593-26-9
Main Products
VCID: VC0236227
Molecular Formula: C12H10N2O3S2
Molecular Weight: 294.4 g/mol
| CAS No. | 130593-26-9 |
|---|---|
| Product Name | 4-methylluciferin |
| Molecular Formula | C12H10N2O3S2 |
| Molecular Weight | 294.4 g/mol |
| IUPAC Name | (4S)-2-(6-hydroxy-4-methyl-1,3-benzothiazol-2-yl)-4,5-dihydro-1,3-thiazole-4-carboxylic acid |
| Standard InChI | InChI=1S/C12H10N2O3S2/c1-5-2-6(15)3-8-9(5)14-11(19-8)10-13-7(4-18-10)12(16)17/h2-3,7,15H,4H2,1H3,(H,16,17)/t7-/m1/s1 |
| Standard InChIKey | NIYJAWAPTYCFGV-SSDOTTSWSA-N |
| Isomeric SMILES | CC1=CC(=CC2=C1N=C(S2)C3=N[C@H](CS3)C(=O)O)O |
| SMILES | CC1=CC(=CC2=C1N=C(S2)C3=NC(CS3)C(=O)O)O |
| Canonical SMILES | CC1=CC(=CC2=C1N=C(S2)C3=NC(CS3)C(=O)O)O |
| Synonyms | 4-methyl-D-luciferin 4-methylluciferin |
| PubChem Compound | 131235 |
| Last Modified | Nov 11 2021 |
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